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Compound of Interest

Compound Name: Ethyl methoxyacetate

Cat. No.: B146871 Get Quote

Ensuring the safe and compliant disposal of chemical waste is a critical component of

laboratory safety and environmental responsibility. This guide provides essential information

and step-by-step procedures for the proper disposal of ethyl methoxyacetate, a flammable

liquid commonly used in research and development. Adherence to these guidelines is crucial

for protecting personnel, the surrounding community, and the environment.

Immediate Safety and Handling Precautions
Ethyl methoxyacetate is classified as a flammable liquid and requires careful handling in a

well-ventilated area, preferably within a chemical fume hood.[1][2] Before handling, it is

imperative to be familiar with the Safety Data Sheet (SDS) and to wear appropriate Personal

Protective Equipment (PPE).

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles or a face shield are mandatory to protect against

splashes.[1][2]

Hand Protection: Wear appropriate chemical-resistant gloves. It is important to consult the

glove manufacturer's compatibility chart for ethyl methoxyacetate.

Skin and Body Protection: A fully buttoned, flame-resistant laboratory coat should be worn.[3]

Full-length pants and closed-toe shoes are required at all times in the laboratory.[3]
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In case of accidental exposure, follow these first-aid measures:

Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin area

with plenty of water for at least 15 minutes.[1][2] If skin irritation persists, seek medical

attention.[1][2]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,

including under the eyelids.[1][2] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms occur.[1][2]

Ingestion: Clean the mouth with water and drink plenty of water afterward. Do not induce

vomiting.[4] Seek medical attention.

Step-by-Step Disposal Protocol
The disposal of ethyl methoxyacetate must be managed as hazardous waste.[5][6] Under no

circumstances should it be disposed of down the drain or in regular trash.[1][3][5] The following

steps outline the proper procedure for its disposal:

Waste Identification and Classification: All chemical waste, including ethyl methoxyacetate,

is regulated by the Environmental Protection Agency (EPA) under the Resource

Conservation and Recovery Act (RCRA).[5][6] It is crucial to treat all chemical wastes as

hazardous unless confirmed otherwise by your institution's Environmental Health and Safety

(EHS) department.[7] Ethyl methoxyacetate is classified as a flammable liquid (Hazard

Class 3).[8]

Container Selection and Management:

Use a compatible and properly sealed container for waste collection. Plastic containers

are often preferred over glass to minimize the risk of breakage.[5] The container must

have a leak-proof, screw-on cap.[9]

Ensure the container is in good condition, free from rust or leaks.[10]

Keep the waste container closed at all times, except when adding waste.[9][10]
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Store the waste container in a designated and well-ventilated hazardous waste storage

area.[1][9] This area should be away from heat, sparks, open flames, and other ignition

sources.[1][2]

Use secondary containment, such as a lab tray, to capture any potential spills or leaks.[9]

Labeling:

Properly label the hazardous waste container with a hazardous waste tag provided by

your institution's EHS department.[5][9]

The label must include the following information:

The words "Hazardous Waste".[5]

The full chemical name, "Ethyl methoxyacetate". Avoid using abbreviations or

chemical formulas.[5] For mixtures, list all components and their approximate

percentages.

The date of waste generation.[5]

The location of origin (e.g., building and room number).[5]

The name and contact information of the Principal Investigator or responsible person.[5]

The appropriate hazard pictograms (e.g., flammable liquid).[5]

Waste Accumulation and Storage:

Store incompatible waste streams separately. For example, do not store flammable liquids

with strong oxidizing agents.[1]

Be mindful of the accumulation time and quantity limits for hazardous waste, which are

regulated and must be adhered to.[9]

Arranging for Disposal:
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Contact your institution's EHS or Hazardous Waste Program to schedule a pickup for the

full waste container.[5][7] Do not transport hazardous waste yourself.[7]

Complete any required waste information forms accurately and completely.[5]

Spill Response
In the event of a small spill of ethyl methoxyacetate that you are trained to handle:

Alert personnel in the immediate area.

Remove all sources of ignition.[1][11]

Wear appropriate PPE, including chemical-resistant gloves, splash goggles, and a lab coat.

[3]

Absorb the spill with an inert, non-combustible absorbent material such as vermiculite, sand,

or cat litter.[11][12]

Collect the absorbed material using non-sparking tools and place it in a sealed, properly

labeled container for hazardous waste disposal.[1][11]

Clean the spill area.

For large spills, evacuate the area and contact your institution's emergency response team

or EHS immediately.

Quantitative Data Summary
While specific quantitative permissible exposure limits were not detailed in the immediate

search results, the following table summarizes key physical and safety properties of ethyl
methoxyacetate. This information is critical for safe handling and risk assessment.
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Property Value Source

CAS Number 3938-96-3 [1][13]

Molecular Formula C₅H₁₀O₃ [2][13]

Molecular Weight 118.13 g/mol [2][13]

Appearance Liquid

Flash Point 46 °C (114.8 °F) - closed cup

Density 1.007 g/mL at 25 °C

GHS Hazard Classification Flammable Liquid, Category 3 [1]

Disposal Decision Workflow
The following diagram illustrates the logical steps to follow for the proper disposal of ethyl
methoxyacetate.
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Caption: Workflow for the proper disposal of ethyl methoxyacetate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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